Cas no 1806640-45-8 (4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid
• CAS No: 1806640-45-8
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4941570
• Update Time: 2025-06-07

4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c1-6(15)10(14)9-3-2-7(4-8(9)5-13)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： MSWABBQYHDRDNN-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid

4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic Acid: A Comprehensive Overview

4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid, also known by its CAS number 1806640-45-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid. The addition of the chlorinated substituents in its structure introduces unique chemical properties that make it a valuable compound for research and development.

The molecular structure of 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid consists of a mandelic acid backbone with two chlorinated substituents: one at the 4-position as a 1-chloro-2-oxopropyl group and another at the 3-position as a chloromethyl group. This substitution pattern not only enhances the compound's reactivity but also provides opportunities for further functionalization. The presence of the oxo group in the 1-chloro-2-oxopropyl substituent introduces ketone functionality, which can participate in various condensation reactions, such as the formation of enones or other conjugated systems.

Recent studies have highlighted the potential of 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid in drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's reactivity has been utilized in the development of new pharmaceutical agents, where its chlorinated groups can serve as leaving groups in substitution reactions, enabling the formation of diverse pharmacophores.

In addition to its pharmaceutical applications, 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid has shown promise in materials science. Its ability to form stable covalent bonds through nucleophilic substitution reactions makes it a candidate for use in polymer synthesis. Recent advancements in green chemistry have also led to investigations into its potential as an eco-friendly alternative to traditional building blocks in organic synthesis.

The synthesis of 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of mandelic acid derivatives followed by subsequent functionalization steps to introduce the desired substituents. The optimization of these synthetic pathways has been a focus of recent research, with efforts directed toward improving yield and reducing environmental impact.

In terms of physical properties, 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid exhibits a melting point that is consistent with other chlorinated aromatic compounds, indicating its stability under thermal conditions. Its solubility characteristics make it suitable for use in both aqueous and organic solvents, depending on the specific application requirements.

The latest research on this compound has also explored its role in analytical chemistry. Due to its distinct spectroscopic features, it has been proposed as a standard reference material for calibration purposes in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This application underscores its importance beyond traditional synthetic chemistry.

In conclusion, 4-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid, CAS number 1806640-45-8, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and analytical chemistry. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.